2-amino-6-ethyl-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Description
2-amino-6-ethyl-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C16H20N2O2S and its molecular weight is 304.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivatives
Synthesis of Derivatives : The synthesis of various derivatives of thiophene and benzo[b]thiophene carboxamides has been explored, involving acylation and introduction of basic substituents. These derivatives are precursors to biologically active compounds (Sauter et al., 1976).
Biologically Active Compounds : Certain thiophene-3-carboxamide derivatives demonstrate antibacterial and antifungal activities. These compounds exhibit specific molecular conformations, influencing their biological activity (Vasu et al., 2005).
Antibiotic and Antibacterial Synthesis : The synthesis of new antibiotic and antibacterial drugs using thiophene-2-carboxamide derivatives has been reported. These compounds were tested against Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Biological and Pharmacological Properties
Cytostatic, Antitubercular, and Anti-inflammatory Activity : Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide show potential cytostatic, antitubercular, and anti-inflammatory activities. These findings suggest their applicability in medical chemistry and pharmaceutical science (Chiriapkin et al., 2021).
Antimicrobial and Anti-inflammatory Agents : Schiff bases derived from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exhibit promising antimicrobial and anti-inflammatory activities (Narayana et al., 2006).
Organocatalyzed Synthesis : A method involving water and triethylamine has been developed for efficient room-temperature formation of 2-amino-3-carboxamide derivatives of thiophene. This process is significant for the synthesis of biologically active compounds (Abaee et al., 2013).
Crystal Structures and Molecular Properties
Crystal Structure Analysis : The crystal structure of various biologically active thiophene-3-carboxamide derivatives has been studied, providing insights into their molecular conformations and interactions, which are critical for their biological activities (Vasu et al., 2003).
Supramolecular Polymers : Research on the synthesis and crystal structures of trisamides, including N,N',N''-trialkylbenzene-1,3,5-carboxamides, reveals the role of hydrogen bonds in supramolecular frameworks. These findings are relevant for designing materials with specific molecular properties (Jiménez et al., 2009).
Properties
IUPAC Name |
2-amino-6-ethyl-N-(furan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c1-2-10-5-6-12-13(8-10)21-15(17)14(12)16(19)18-9-11-4-3-7-20-11/h3-4,7,10H,2,5-6,8-9,17H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSBRUHMKCMWNNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=C(C1)SC(=C2C(=O)NCC3=CC=CO3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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